molecular formula C9H9NO2 B3039403 4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one CAS No. 103440-73-9

4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one

Cat. No. B3039403
CAS RN: 103440-73-9
M. Wt: 163.17 g/mol
InChI Key: QUCLYAXKXXTPSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one is a chemical compound . It is a yellowish solid . The empirical formula is C13H13NO5 .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a one-pot route to 2-alkyl and 2-aryl-4H-benzo[d][1,3]oxazin-4-ones has been developed and studied . The method involves the reaction of aryl-substituted anthranilic acids with orthoesters in ethanol catalyzed by acetic acid .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C1N©C2=CC(C(CCC(O)=O)=O)=CC=C2OC1 .


Chemical Reactions Analysis

The formation of the dihydro analogs correlated with the electron density on the aromatic ring: Electron-donating groups favored the 4H-benzo[d][1,3]oxazin-4-ones, while electron-withdrawing groups tended to favor the dihydro product .


Physical And Chemical Properties Analysis

The compound is a yellowish solid . It has a melting point of 175–177°C . The compound’s 1H NMR and 13C NMR data are also available .

Mechanism of Action

Advantages and Limitations for Lab Experiments

4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one has several advantages for lab experiments. It is a potent and selective antagonist of the NMDA receptor, which allows for precise modulation of the receptor activity. It has also been extensively studied in animal models and has a well-established mechanism of action. However, there are also limitations to the use of this compound in lab experiments. Its potency and selectivity may vary depending on the experimental conditions, and its effects may be influenced by other factors such as age, sex, and species of the animal model used.

Future Directions

There are several future directions for the study of 4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one. One potential direction is the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Another direction is the investigation of the role of the NMDA receptor in other physiological and pathological processes, such as inflammation, neurodegenerative diseases, and psychiatric disorders. Additionally, the development of more advanced animal models and experimental techniques may help to further elucidate the mechanisms underlying the effects of this compound and other NMDA receptor antagonists.
Conclusion:
This compound is a potent and selective antagonist of the NMDA receptor that has been extensively studied for its potential use in scientific research. It has a well-established mechanism of action and has been shown to have various biochemical and physiological effects in animal models. While there are limitations to its use in lab experiments, its potential therapeutic applications and future directions for research make it an important compound for scientific investigation.

Scientific Research Applications

4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one has been widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. It has been shown to be effective in animal models of epilepsy, stroke, and traumatic brain injury. It has also been used to study the mechanisms underlying learning and memory, addiction, and pain perception.

properties

IUPAC Name

4-methyl-3H-1,4-benzoxazin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO2/c1-10-6-9(11)12-8-5-3-2-4-7(8)10/h2-5H,6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QUCLYAXKXXTPSY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CC(=O)OC2=CC=CC=C21
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

163.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one
Reactant of Route 2
4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one
Reactant of Route 3
4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one
Reactant of Route 4
4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one
Reactant of Route 5
4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one
Reactant of Route 6
4-Methyl-3,4-dihydro-benzo[1,4]oxazin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.